Methyl cyclohexanecarboxylate
Methyl cyclohexanecarboxylate
Methyl cyclohexanecarboxylate is a methyl ester resulting from the formal condensation of the carboxy group of cyclohexanecarboxylic acid with methanol. It has a role as a human metabolite and a flavouring agent. It is a methyl ester and a volatile organic compound. It is functionally related to a cyclohexanecarboxylic acid.
Brand Name:
Vulcanchem
CAS No.:
4630-82-4
VCID:
VC21082909
InChI:
InChI=1S/C8H14O2/c1-10-8(9)7-5-3-2-4-6-7/h7H,2-6H2,1H3
SMILES:
COC(=O)C1CCCCC1
Molecular Formula:
C8H14O2
Molecular Weight:
142.20 g/mol
Methyl cyclohexanecarboxylate
CAS No.: 4630-82-4
Cat. No.: VC21082909
Molecular Formula: C8H14O2
Molecular Weight: 142.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl cyclohexanecarboxylate is a methyl ester resulting from the formal condensation of the carboxy group of cyclohexanecarboxylic acid with methanol. It has a role as a human metabolite and a flavouring agent. It is a methyl ester and a volatile organic compound. It is functionally related to a cyclohexanecarboxylic acid. |
|---|---|
| CAS No. | 4630-82-4 |
| Molecular Formula | C8H14O2 |
| Molecular Weight | 142.20 g/mol |
| IUPAC Name | methyl cyclohexanecarboxylate |
| Standard InChI | InChI=1S/C8H14O2/c1-10-8(9)7-5-3-2-4-6-7/h7H,2-6H2,1H3 |
| Standard InChI Key | ZQWPRMPSCMSAJU-UHFFFAOYSA-N |
| SMILES | COC(=O)C1CCCCC1 |
| Canonical SMILES | COC(=O)C1CCCCC1 |
| Boiling Point | 183.00 °C. @ 760.00 mm Hg |
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